Cas no 1448072-87-4 (N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide)

• Product Name: N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide
• CAS No: 1448072-87-4
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6076535
• PubChem ID: 71789040
• Update Time: 2025-06-26

N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide
• F6209-0342
• AKOS024538820
• 1448072-87-4
• N'-(1,2-oxazol-3-yl)-N-[3-(2-phenylimidazol-1-yl)propyl]oxamide
• N1-(isoxazol-3-yl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide
• N'-(1,2-oxazol-3-yl)-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide

• Inchi： 1S/C17H17N5O3/c23-16(17(24)20-14-7-12-25-21-14)19-8-4-10-22-11-9-18-15(22)13-5-2-1-3-6-13/h1-3,5-7,9,11-12H,4,8,10H2,(H,19,23)(H,20,21,24)
• InChI Key： SNSZLCZWAKXTIW-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CON=1)=O)NCCCN1C=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide

Introduction to N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide (CAS No. 1448072-87-4)

N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1448072-87-4, represents a convergence of heterocyclic chemistry and advanced molecular design, making it a subject of intense research interest. The structure of this molecule incorporates key functional groups such as oxazole and phenyl-imidazole moieties, which are known for their diverse biological activities and potential therapeutic applications.

The N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide molecule is characterized by its dual amide linkage framework, which provides a versatile platform for further chemical modifications and derivatization. This structural feature enables the compound to serve as a precursor in the synthesis of more complex pharmacophores, facilitating the development of novel drug candidates. The presence of both the oxazole and phenyl-imidazole rings suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug efficacy.

In recent years, there has been a surge in research focused on the development of heterocyclic compounds due to their inherent biological activity and structural diversity. The oxazole ring, in particular, is a well-documented scaffold in medicinal chemistry, exhibiting properties such as stability and bioavailability. Similarly, the phenyl-imidazole moiety has been extensively studied for its role in modulating various biological pathways. The combination of these two heterocycles in N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-yl)propylethanediamide not only enhances its structural complexity but also opens up possibilities for targeted therapeutic interventions.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where the precise arrangement of atoms in a molecule can dictate its biological activity. The amide functionalities in N'-(1,2-oxazol-3-yl)-N-3-(2-phenyl-1H-imidazol-1-y l)propylethanediamide provide excellent sites for hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity. This characteristic makes the compound an attractive candidate for further exploration in the development of small-molecule drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules with high accuracy. By leveraging these computational tools, scientists have been able to optimize the structure of N'-(1,2-o xazol -3 - yl ) - N - 3 - ( 2 - phen yl - 1 H - im id az ol - 1 - y l ) propylethanediamide to enhance its pharmacological properties. Such virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates that can be further validated through experimental studies.

The synthesis of complex organic molecules like N'-(1,2 ox azol -3 - yl ) - N - 3 - ( 2 - phen yl - 1 H - im id az ol - 1 - y l ) propylethanediam ide requires meticulous planning and expertise in synthetic organic chemistry. The introduction of multiple functional groups necessitates careful consideration of reaction conditions to ensure high yields and purity. Researchers have employed various synthetic strategies, including multi-step sequences involving cross-coupling reactions, nucleophilic substitutions, and condensation reactions, to construct the desired molecular framework.

The potential applications of N'-(1 , 2 ox az ol -3-y l ) - N - 3 -( 2 phen yl - 1 H im id az ol - 1 y l ) propylethan ediam ide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, the compound's ability to interact with biological targets suggests potential uses in diagnostic imaging and biomarker detection.

In conclusion, N'-(1 , 2 ox az ol -3-y l ) - N - 3 -( 2 phen yl - 1 H im id az ol - 1 y l ) propylethan ediam ide (CAS No. 1448072 .87 .4) strong > represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and industrial applications . Its intricate molecular architecture , coupled with its predicted biological activity , positions it as a compelling subject for further research . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play a pivotal role in shaping the future of medicinal chemistry . p >